9-Ethyl-3-iodocarbazole

• IUPAC Name: 9-ethyl-3-iodocarbazole
• InChI: InChI=1S/C14H12IN/c1-2-16-13-6-4-3-5-11(13)12-9-10(15)7-8-14(12)16/h3-9H,2H2,1H3
• InChI Key: USSDZGUORVTLQJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)I)C3=CC=CC=C31
• Molecular Formula: C14H12IN
• DSSTOX Substance ID: DTXSID00399042
• Molecular Weight: 321.16 g/mol
• CAS RN: 50668-21-8

Description

9-Ethyl-3-iodocarbazole (EIC) is a heterocyclic organic compound with a molecular formula of C14H12IN. It has a molecular weight of 321.16 g/mol. The IUPAC name for this compound is 9-ethyl-3-iodocarbazole.

Molecular Structure Analysis

The molecular structure of 9-Ethyl-3-iodocarbazole consists of a carbazole unit with an ethyl group at the 9-position and an iodine atom at the 3-position. The InChI string representation of the molecule is InChI=1S/C14H12IN/c1-2-16-13-6-4-3-5-11(13)12-9-10(15)7-8-14(12)16/h3-9H,2H2,1H3.

Physical And Chemical Properties Analysis

9-Ethyl-3-iodocarbazole has a molecular weight of 321.16 g/mol. It has a computed XLogP3-AA value of 4.3, indicating its lipophilicity. It has no hydrogen bond donor count and no hydrogen bond acceptor count. The compound has one rotatable bond. Its exact mass and monoisotopic mass are both 321.00145 g/mol. The topological polar surface area is 4.9 Ų. It has 16 heavy atoms.

Scientific Research Applications

Fluorescence and Sensing Applications

Conjugated Carbazole Dimer in Chemical Sensing 9-Ethyl-3-iodocarbazole, as a conjugated carbazole dimer, demonstrates promising applications in fluorescence-based chemical sensing. Specifically, it has been utilized as a fluorescence carrier in the preparation of iodine-sensitive optical chemical sensors. These sensors exhibit a linear response to iodine concentration within a specific range and feature a detection limit that is beneficial for precise iodine measurement in water samples. The sensor's performance, such as repeatability, selectivity, operational lifetime, and response time, indicates its potential in practical applications (Jiao et al., 2005).

Pharmaceutical Chemistry

Synthesis and Antimicrobial Activities The structural versatility of 9-Ethyl-3-iodocarbazole allows for the synthesis of various heterocyclic derivatives with potential antimicrobial properties. These derivatives, synthesized from 9H-carbazole, demonstrate varying degrees of antimicrobial activity against different microorganisms, indicating the compound's relevance in pharmaceutical chemistry and drug development (Salih et al., 2016).

Material Chemistry

In Photovoltaic Devices and Hydrogen Storage 9-Ethyl-3-iodocarbazole has been studied extensively in the context of material chemistry, particularly in the development of photovoltaic devices and hydrogen storage systems. Its unique electronic properties make it an attractive candidate for these applications. The compound's role in the hydrogenation process of 9-ethylcarbazole for hydrogen storage over noble metal surfaces has been examined, indicating its potential in energy storage solutions (Eblagon et al., 2012).

Triboluminescence and Tribopolymerization The compound also exhibits triboluminescence and tribopolymerization properties, which are of significant interest in the field of material science. These properties highlight its potential in the development of new materials with unique mechanical and optical characteristics (Inoue & Tazuke, 1981).

Synthesis routes and methods

Procedure details

Into 5.0 g (25.6 mmol) of 9-ethylcarbazole, 40 ml of a 9:1 acetic acid-water mixture, 3.3 g (13.0 mmol) of iodine, 2.5 g of a 30% hydrogen peroxide solution, and 1.8 g of 97% sulfuric acid were added, and the mixture was stirred at 60° C for 2 hours. After natural cooling, the mixture was diluted with water and then extracted with toluene. After the toluene layer was concentrated, the residual component was purified with a silica gel column. As a result, 5.3 g of 3-iodo-9-ethylcarbazole was obtained (corresponding to a 65% yield).